Cas no 78480-14-5 (Benzenesulfonic acid,3,3'-methylenebis[6-hydroxy-4-methyl-)

• Product Name: Benzenesulfonic acid,3,3'-methylenebis[6-hydroxy-4-methyl-
• CAS No: 78480-14-5
• MF: C₁₅H₁₆O₈S₂
• MW: 388.412742614746
• CID: 567680
• Update Time: 2025-04-19

Benzenesulfonic acid,3,3'-methylenebis[6-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-[(4-hydroxy-2-methyl-5-sulfophenyl)methyl]-4-methylbenzenesulfonic acid
• Dicresulene
• Dicresuleno
• Dicresulenum
• Benzenesulfonic acid,3,3'-methylenebis[6-hydroxy-4-methyl-

• Inchi： 1S/C15H16O8S2/c1-8-3-12(16)14(24(18,19)20)6-10(8)5-11-7-15(25(21,22)23)13(17)4-9(11)2/h3-4,6-7,16-17H,5H2,1-2H3,(H,18,19,20)(H,21,22,23)
• InChI Key： CRLWISMVRNPGKN-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C)=C(C=1)CC1C=C(C(=CC=1C)O)S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 388.02900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: 2.5

Experimental Properties

• PSA: 165.96000
• LogP: 3.96040